Cas no 1999718-77-2 (5-(3-Methylidenepyrrolidin-1-yl)furan-2-carbaldehyde)

• Product Name: 5-(3-Methylidenepyrrolidin-1-yl)furan-2-carbaldehyde
• CAS No: 1999718-77-2
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 5777029
• PubChem ID: 165460358
• Update Time: 2025-06-11

5-(3-Methylidenepyrrolidin-1-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1999718-77-2
• EN300-726104
• 5-(3-methylidenepyrrolidin-1-yl)furan-2-carbaldehyde
• 5-(3-Methylidenepyrrolidin-1-yl)furan-2-carbaldehyde

• Inchi： 1S/C10H11NO2/c1-8-4-5-11(6-8)10-3-2-9(7-12)13-10/h2-3,7H,1,4-6H2
• InChI Key： YRHQKGPGNKFGAV-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1N1CC(=C)CC1

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.4Ų

Additional information on 5-(3-Methylidenepyrrolidin-1-yl)furan-2-carbaldehyde

Introduction to 5-(3-Methylidenepyrrolidin-1-yl)furan-2-carbaldehyde (CAS No. 1999718-77-2)

5-(3-Methylidenepyrrolidin-1-yl)furan-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1999718-77-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework that has garnered considerable attention due to its potential applications in drug discovery and synthetic chemistry. The compound’s molecular structure incorporates both pyrrolidine and furan moieties, which are known for their versatility in forming biologically active molecules.

The 3-methylidenepyrrolidin-1-yl substituent in the name underscores the presence of a conjugated system, which is often associated with enhanced reactivity and electronic properties. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory pathways. The aldehyde functionality at the furan-2-carbaldehyde position further extends its utility, providing a reactive site for further derivatization and functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The pyrrolidine ring, in particular, is a common scaffold in many bioactive molecules, including antiviral and anti-inflammatory agents. Studies have demonstrated that modifications at the 3-position of the pyrrolidine ring can significantly alter the biological activity of the parent compound. This has led to extensive research into developing novel derivatives with enhanced therapeutic profiles.

The furan moiety in 5-(3-Methylidenepyrrolidin-1-yl)furan-2-carbaldehyde adds another layer of complexity, contributing to the compound’s overall electronic distribution and steric properties. Furan derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The combination of these two heterocyclic systems makes this compound a promising candidate for further investigation.

Recent advancements in synthetic methodologies have enabled more efficient access to complex heterocyclic compounds like 5-(3-Methylidenepyrrolidin-1-yl)furan-2-carbaldehyde. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing these intricate molecular frameworks. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for biological activity.

The reactivity of the aldehyde group in 5-(3-Methylidenepyrrolidin-1-yl)furan-2-carbaldehyde offers numerous possibilities for chemical modification. Aldehydes are versatile intermediates that can undergo condensation reactions with various nucleophiles, including amines, hydrazines, and ketones, to form imines, hydrazones, and other functional derivatives. These reactions are fundamental in constructing more elaborate molecular architectures and have been widely used in medicinal chemistry.

One of the most exciting aspects of this compound is its potential application in drug discovery. The structural features of 5-(3-Methylidenepyrrolidin-1-yl)furan-2-carbaldehyde suggest that it may interact with biological targets involved in diseases such as cancer, neurodegeneration, and metabolic disorders. While specific applications are still under investigation, preliminary studies have shown promising results in modulating key enzymatic pathways relevant to these conditions.

The synthesis of 5-(3-Methylidenepyrrolidin-1-yl)furan-2-carbaldehyde involves multiple steps, each requiring careful optimization to ensure high purity and yield. Key steps typically include cyclization reactions to form the pyrrolidine ring followed by functional group interconversions to introduce the aldehyde group at the furan position. Advances in computational chemistry have also played a role in predicting optimal reaction conditions and minimizing unwanted side products.

In conclusion, 5-(3-Methylidenepyrrolidin-1-yl)furan-2-carbaldehyde (CAS No. 1999718-77-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this molecule, it is likely that its importance will only grow in the coming years.